N'-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]-2-{[5-{[(4-iodophenyl)amino]methyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide N'-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]-2-{[5-{[(4-iodophenyl)amino]methyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
Brand Name: Vulcanchem
CAS No.:
VCID: VC19975790
InChI: InChI=1S/C21H20IN7O4S/c1-2-9-28-19(12-23-16-5-3-15(22)4-6-16)25-27-21(28)34-13-20(31)26-24-11-14-10-17(29(32)33)7-8-18(14)30/h2-8,10-11,23,30H,1,9,12-13H2,(H,26,31)/b24-11+
SMILES:
Molecular Formula: C21H20IN7O4S
Molecular Weight: 593.4 g/mol

N'-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]-2-{[5-{[(4-iodophenyl)amino]methyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide

CAS No.:

Cat. No.: VC19975790

Molecular Formula: C21H20IN7O4S

Molecular Weight: 593.4 g/mol

* For research use only. Not for human or veterinary use.

N'-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]-2-{[5-{[(4-iodophenyl)amino]methyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide -

Specification

Molecular Formula C21H20IN7O4S
Molecular Weight 593.4 g/mol
IUPAC Name N-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]-2-[[5-[(4-iodoanilino)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
Standard InChI InChI=1S/C21H20IN7O4S/c1-2-9-28-19(12-23-16-5-3-15(22)4-6-16)25-27-21(28)34-13-20(31)26-24-11-14-10-17(29(32)33)7-8-18(14)30/h2-8,10-11,23,30H,1,9,12-13H2,(H,26,31)/b24-11+
Standard InChI Key ZSMDOZLTJBGZBM-BHGWPJFGSA-N
Isomeric SMILES C=CCN1C(=NN=C1SCC(=O)N/N=C/C2=C(C=CC(=C2)[N+](=O)[O-])O)CNC3=CC=C(C=C3)I
Canonical SMILES C=CCN1C(=NN=C1SCC(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O)CNC3=CC=C(C=C3)I

Introduction

Applications and Relevance

Compounds with similar functional groups are often explored for:

  • Pharmaceutical applications: Triazole derivatives and hydrazides are widely studied for their antimicrobial, antifungal, anticancer, and anti-inflammatory properties.

  • Catalysis or materials science: The presence of multiple functional groups may make the compound useful in coordination chemistry or as a ligand in catalysis.

Analytical Techniques for Characterization

To study this compound, the following methods are typically employed:

Hypothetical Data Table

PropertyValue/Description
Molecular FormulaCₓHₓIN₄OₓS
Molecular WeightEstimated based on structure
Functional GroupsHydroxyl, Nitro, Iodoaryl, Triazole
SolubilityLikely soluble in polar organic solvents
Potential ApplicationsAntimicrobial agents, enzyme inhibitors

Research Directions

Future studies could focus on:

  • Biological Activity: Testing the compound against bacterial or fungal strains to evaluate antimicrobial efficacy.

  • Pharmacokinetics: Assessing absorption, distribution, metabolism, and excretion (ADME) properties.

  • Synthetic Modifications: Exploring derivatives by modifying the triazole or phenyl groups for enhanced activity.

If additional information about this specific compound becomes available through reliable sources (excluding restricted ones), further details could be provided regarding its synthesis, characterization, and applications.

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